Cas no 1806777-49-0 (3-Bromo-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806777-49-0
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927465
• Update Time: 2025-06-09

3-Bromo-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-5-3-12-2-4(1-11)6(5)7(9)10/h2-3,7H
• InChI Key： CNXRQAYODDZCHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-5-cyano-4-(difluoromethyl)pyridine

Research Brief on 3-Bromo-5-cyano-4-(difluoromethyl)pyridine (CAS: 1806777-49-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-Bromo-5-cyano-4-(difluoromethyl)pyridine (CAS: 1806777-49-0) has recently emerged as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals. This heterocyclic pyridine derivative exhibits unique reactivity due to the presence of bromo, cyano, and difluoromethyl functional groups, making it a versatile building block for drug discovery. Recent studies highlight its potential in the development of kinase inhibitors, antiviral agents, and fluorinated bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1806777-49-0 in constructing potent EGFR tyrosine kinase inhibitors. Researchers utilized its bromo group for Suzuki-Miyaura cross-coupling reactions with various boronic acids, while the cyano group served as a hydrogen bond acceptor in target binding. The difluoromethyl moiety contributed to improved metabolic stability and membrane permeability, addressing key challenges in kinase inhibitor development.

In antiviral research, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine has shown promise as a precursor for RNA-dependent RNA polymerase inhibitors. A recent patent application (WO2023187654) describes its incorporation into novel nucleoside analogs targeting emerging RNA viruses. The compound's ability to introduce both fluorine atoms and a nitrile group into the final molecules enhances their binding affinity to viral polymerases while maintaining favorable pharmacokinetic properties.

The synthetic accessibility of 1806777-49-0 has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reports an optimized large-scale synthesis route with 78% overall yield, employing continuous flow chemistry for the critical difluoromethylation step. This development addresses previous scalability challenges and makes the compound more accessible for industrial applications.

Structural studies using X-ray crystallography have revealed interesting conformational properties of derivatives containing this pyridine scaffold. The difluoromethyl group induces a characteristic distortion in the pyridine ring that appears to enhance binding to certain protein targets, particularly those with hydrophobic pockets. This structural insight is driving rational drug design efforts in several pharmaceutical companies.

Ongoing research is exploring the use of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker component while contributing to target binding makes it particularly valuable in this emerging therapeutic modality. Preliminary results suggest improved degradation efficiency compared to traditional linkers in certain protein targets.

From a safety perspective, recent toxicological assessments indicate that 1806777-49-0 exhibits favorable acute toxicity profiles, with LD50 values >500 mg/kg in rodent studies. However, researchers note the need for careful handling due to potential skin and eye irritation. Proper personal protective equipment is recommended when working with this compound in laboratory settings.

The commercial availability of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine has expanded significantly in the past year, with multiple suppliers now offering the compound in research quantities. Current pricing trends suggest decreasing costs as synthetic methods improve, making it more accessible for academic and industrial research programs.

Future research directions for this compound include exploration of its use in radiopharmaceuticals (where the bromine atom could serve as a handle for isotopic substitution) and in the development of fluorinated covalent inhibitors. The unique electronic properties imparted by the difluoromethyl group may enable novel modes of target engagement that could address current limitations in covalent drug design.